Cas no 1170624-51-7 (N-{5-[4-(dimethylsulfamoyl)phenyl]-1,3,4-oxadiazol-2-yl}-2-[(4-methoxyphenyl)sulfanyl]acetamide)

• Product Name: N-{5-[4-(dimethylsulfamoyl)phenyl]-1,3,4-oxadiazol-2-yl}-2-[(4-methoxyphenyl)sulfanyl]acetamide
• CAS No: 1170624-51-7
• MF: C₁₉H₂₀N₄O₅S₂
• MW: 448.515901565552
• CID: 5470445
• Update Time: 2025-07-31

N-{5-[4-(dimethylsulfamoyl)phenyl]-1,3,4-oxadiazol-2-yl}-2-[(4-methoxyphenyl)sulfanyl]acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[5-[4-[(dimethylamino)sulfonyl]phenyl]-1,3,4-oxadiazol-2-yl]-2-[(4-methoxyphenyl)thio]-
• N-{5-[4-(dimethylsulfamoyl)phenyl]-1,3,4-oxadiazol-2-yl}-2-[(4-methoxyphenyl)sulfanyl]acetamide

• Inchi： 1S/C19H20N4O5S2/c1-23(2)30(25,26)16-10-4-13(5-11-16)18-21-22-19(28-18)20-17(24)12-29-15-8-6-14(27-3)7-9-15/h4-11H,12H2,1-3H3,(H,20,22,24)
• InChI Key： MZBKMKYXPTYWCO-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C(S(N(C)C)(=O)=O)C=C2)O1)(=O)CSC1=CC=C(OC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-{5-[4-(dimethylsulfamoyl)phenyl]-1,3,4-oxadiazol-2-yl}-2-[(4-methoxyphenyl)sulfanyl]acetamide

Professional Introduction to N-{5-[4-(dimethylsulfamoyl)phenyl]-1,3,4-oxadiazol-2-yl}-2-[(4-methoxyphenyl)sulfanyl]acetamide (CAS No. 1170624-51-7)

N-{5-[4-(dimethylsulfamoyl)phenyl]-1,3,4-oxadiazol-2-yl}-2-[(4-methoxyphenyl)sulfanyl]acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1170624-51-7, represents a unique molecular architecture that combines multiple pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of this compound features a central 1,3,4-oxadiazole ring, which is a heterocyclic scaffold known for its broad spectrum of biological activities. The oxadiazole ring is substituted at the 5-position with a phenyl group that bears a dimethylsulfamoyl moiety. This particular substitution pattern enhances the compound's potential as an inhibitor of various enzymatic pathways, particularly those involving proteases and sulfatases.

The amide functionality at the 2-position of the oxadiazole ring is further modified with a [4-methoxyphenyl)sulfanyl group. This aromatic sulfanyl group not only contributes to the compound's solubility and bioavailability but also introduces additional hydrogen bonding potential, which can be critical for binding to biological targets. The presence of both hydrophilic and hydrophobic regions in the molecule suggests that it may exhibit favorable pharmacokinetic properties.

In recent years, there has been growing interest in the development of small molecules that can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The structural features of N-{5-[4-(dimethylsulfamoyl)phenyl]-1,3,4-oxadiazol-2-yl}-2-[(4-methoxyphenyl)sulfanyl]acetamide make it a potential lead compound for such applications. Preliminary computational studies have indicated that this molecule may interact with the active sites of these enzymes through multiple hydrogen bonds and hydrophobic interactions.

Furthermore, the dimethylsulfamoyl group attached to the phenyl ring has been shown to enhance the binding affinity of certain sulfonamide-based drugs to their target proteins. This moiety can form stable interactions with polar residues in the enzyme active site, thereby improving the compound's inhibitory activity. The methoxy group on the aromatic ring further stabilizes the molecule through electronic effects, contributing to its overall stability and bioactivity.

The synthesis of this compound involves multiple steps, including condensation reactions, cyclization processes, and functional group transformations. Advanced synthetic methodologies such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex aromatic core efficiently. The use of high-performance chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy has been crucial in verifying the structural integrity of each intermediate step.

In vitro pharmacological studies have begun to explore the potential therapeutic applications of N-{5-[4-(dimethylsulfamoyl)phenyl]-1,3,4-oxadiazol-2-yl}-2-[(4-methoxyphenyl)sulfanyl]acetamide. Initial assays have shown promising results in inhibiting inflammatory cytokine production in mammalian cell lines. This suggests that the compound may have anti-inflammatory properties similar to those observed with other sulfonamide derivatives.

The impact of substituents on the pharmacokinetic properties of this molecule has also been investigated. Computational modeling has predicted that modifications at the 5-position of the oxadiazole ring can significantly alter its metabolic stability and distribution within biological systems. These insights are valuable for optimizing drug-like properties and enhancing therapeutic efficacy.

Future research directions include exploring derivatives of this compound to improve its selectivity and reduce potential side effects. Structure-activity relationship (SAR) studies will be essential in identifying key structural features responsible for biological activity. Additionally, preclinical studies will be necessary to evaluate its safety profile and pharmacokinetic behavior in animal models before human trials can commence.

The development of novel therapeutic agents requires a multidisciplinary approach involving chemists, biologists, pharmacologists, and clinicians. N-{5-[4-(dimethylsulfamoyl)phenyl]-1,3,4-oxadiazol-2-yl}-2-[(4-methoxyphenyl)sulfanyl]acetamide exemplifies how collaboration across these disciplines can lead to innovative solutions in drug discovery. Its unique molecular design offers a rich foundation for further exploration into new therapeutic modalities.

In conclusion, N-{5-[4-(dimethylsulfamoyl)phenyl]-1,3,4-oxadiazol-2-yl}-2-[(4-methoxyphenyl)sulfanyl]acetamide (CAS No. 1170624-51-7) is a structurally complex organic compound with significant potential in pharmaceutical applications. Its multifaceted pharmacophoric features make it an attractive candidate for further investigation in drug discovery programs aimed at modulating inflammatory diseases and other therapeutic areas.